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Compound of Interest

Compound Name: Vanillactic acid

Cat. No.: B126003

This guide provides comprehensive safety protocols and logistical plans for the handling and
disposal of Vanillactic acid, tailored for researchers, scientists, and drug development
professionals. The following procedures are designed to ensure a safe laboratory environment
and compliance with standard safety practices.

Physicochemical and Safety Data

While a specific Safety Data Sheet (SDS) for Vanillacttic acid is not readily available, data from
analogous compounds and chemical databases have been compiled. Vanillic acid, a
structurally similar compound, is not classified as a hazardous substance. However, Vanillactic
acid is noted as a potentially toxic compound and should be handled with care.

Property Value Source

] 2-hydroxy-3-(4-hydroxy-3-
Chemical Name ) ) [1]
methoxyphenyl)propanoic acid

Molecular Formula C10H1205 [1][2]
Molecular Weight 212.20 g/mol [1][2]
Physical State Solid [1112]
pKa (Strongest Acidic) ~3.37 (Predicted) [2]
Water Solubility 4.3 g/L (Predicted) [2]
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Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Vanillactic acid to minimize exposure and
ensure personal safety.

PPE Category Item Standard/Specification

Safety glasses with side

Eye Protection shields or chemical splash ANSI Z87.1 compliant
goggles

Hand Protection Nitrile gloves Standard laboratory grade

Body Protection Laboratory coat Standard

Not generally required for
) ) small quantities. Use a NIOSH-
Respiratory Protection ] ] ]
approved respirator if creating

dust or aerosols.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for the safe handling of Vanillactic acid in a
laboratory setting.

Preparation and Pre-Handling

o Risk Assessment: Before beginning work, conduct a thorough risk assessment for the
planned experiment.

o Area Designation: Designate a specific area for handling Vanillactic acid, preferably within a
chemical fume hood if there is a risk of dust or aerosol generation.

o Gather Materials: Ensure all necessary equipment, including PPE, spill kits, and waste
containers, are readily accessible.

Handling the Compound
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e Donning PPE: Put on all required personal protective equipment as specified in the table
above.

» Weighing and Transfer:
o Handle Vanillactic acid as a solid.

o When weighing, use a chemical fume hood or an enclosure to minimize the potential for

inhaling dust.
o Use appropriate tools (e.g., spatula, weigh paper) to transfer the solid. Avoid creating dust.
e Solution Preparation:
o If preparing a solution, add the solid Vanillactic acid to the solvent slowly.

o If the dissolution process is exothermic or produces vapors, perform this step in a
chemical fume hood.

Post-Handling and Decontamination

e Cleaning: Clean all equipment and the work area thoroughly after use. Use a suitable solvent
to remove any residual Vanillactic acid.

» Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Dispose of
single-use items in the appropriate waste stream.

e Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound
and before leaving the laboratory.

Disposal Plan

Proper disposal of Vanillactic acid and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation and Collection

e Solid Waste:
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o Collect unused or waste Vanillactic acid in a clearly labeled, sealed container designated
for non-hazardous chemical waste.

o Contaminated consumables (e.g., gloves, weigh papers, paper towels) should also be
placed in this container.

e Liquid Waste:

o Agueous solutions of Vanillactic acid can be neutralized with a mild base (e.g., sodium
bicarbonate) to a pH between 6 and 8.

o Check with your institution's environmental health and safety (EHS) office for guidance on
the disposal of the neutralized solution down the drain. Some institutions may require it to
be collected as chemical waste.

o Organic solvent solutions containing Vanillactic acid must be collected in a designated,
labeled container for hazardous waste.

Waste Disposal Procedure

e Labeling: Ensure all waste containers are accurately and clearly labeled with the contents,
including the full chemical name and any associated hazards.

o Storage: Store waste containers in a designated, well-ventilated secondary containment area
away from incompatible materials.

o Pickup: Arrange for waste pickup through your institution's EHS department. Do not dispose
of solid chemical waste in regular trash.

Experimental Workflow and Safety Diagram

The following diagram illustrates the key decision points and safety procedures for handling
Vanillactic acid.
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Vanillactic Acid Handling Workflow
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\ 4
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End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Vanillactic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Vanillactic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126003#personal-protective-equipment-for-handling-
vanillactic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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